5-methyl-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)isoxazole-3-carboxamide hydrochloride

Specification

• CAS No.: 1329924-02-8
• Molecular Formula: C12H15ClN4O2S
• Molecular Weight: 314.79
• IUPAC Name: 5-methyl-N-(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-1,2-oxazole-3-carboxamide;hydrochloride
• Standard InChI: InChI=1S/C12H14N4O2S.ClH/c1-7-5-9(15-18-7)11(17)14-12-13-8-3-4-16(2)6-10(8)19-12;/h5H,3-4,6H2,1-2H3,(H,13,14,17);1H
• Standard InChI Key: WTYRBLKYUFLYGW-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)C(=O)NC2=NC3=C(S2)CN(CC3)C.Cl

Introduction

The compound 5-methyl-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)isoxazole-3-carboxamide hydrochloride is a synthetic organic molecule. Its structure suggests potential applications in medicinal chemistry due to the presence of heterocyclic frameworks and functional groups often associated with bioactivity.

Key Features of the Compound:

• Molecular Framework:

  • Contains a thiazolopyridine core fused with an isoxazole ring.

  • Functional groups include carboxamide and methyl substituents.

• Salt Form: Hydrochloride salt enhances solubility and stability for potential pharmaceutical applications.

Molecular Components

The compound is composed of the following key structural elements:

• Thiazolopyridine Core: Known for its bioactivity in drug design.

• Isoxazole Ring: Often associated with anti-inflammatory and antimicrobial properties.

• Carboxamide Group: Contributes to hydrogen bonding and molecular stability.

Synthesis

While specific synthesis methods are unavailable in the results, similar compounds are typically synthesized through:

• Cyclization Reactions: Formation of the thiazolopyridine core via condensation of thioamides with α-haloketones.

• Isoxazole Formation: Constructed using nitrile oxides and alkenes through cycloaddition reactions.

• Amidation: Introduction of the carboxamide group using amines and activated carboxylic acids or derivatives.

Medicinal Chemistry

The structural features suggest potential applications in:

• Antimicrobial Agents: Isoxazole derivatives are known for their antibacterial and antifungal properties.

• Neurological Drugs: Thiazolopyridines have been explored for CNS activity.

• Anti-inflammatory Compounds: Isoxazole rings are often found in COX inhibitors.

Research Tool

The compound could serve as a scaffold for developing new molecules with enhanced pharmacological properties.

Analytical Techniques for Characterization

To confirm the identity and purity of this compound, the following methods are recommended:

• Nuclear Magnetic Resonance (NMR):

  • Proton ($^1$H) and Carbon ($^13$C) NMR to confirm structural integrity.

• Mass Spectrometry (MS):

  • For molecular weight determination.

• Infrared Spectroscopy (IR):

  • To identify functional groups like carboxamide and isoxazole.

• X-ray Crystallography:

  • To determine the three-dimensional structure.